Cas no 2228650-09-5 (methyl2-(5-nitrothiophen-2-yl)propan-2-ylamine)

• Product Name: methyl2-(5-nitrothiophen-2-yl)propan-2-ylamine
• CAS No: 2228650-09-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6258846
• PubChem ID: 165964811
• Update Time: 2025-10-20

methyl2-(5-nitrothiophen-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(5-nitrothiophen-2-yl)propan-2-ylamine
• EN300-1813373
• methyl[2-(5-nitrothiophen-2-yl)propan-2-yl]amine
• 2228650-09-5

• Inchi： 1S/C8H12N2O2S/c1-8(2,9-3)6-4-5-7(13-6)10(11)12/h4-5,9H,1-3H3
• InChI Key： MBBUWCAUFVWVNS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)(C)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.1Ų

Additional information on methyl2-(5-nitrothiophen-2-yl)propan-2-ylamine

Introduction to Methyl 2-(5-Nitrothiophen-2-yl)Propan-2-ylamine (CAS No. 2228650-09-5)

Methyl 2-(5-nitrothiophen-2-yl)propan-2-ylamine, also known by its CAS registry number 2228650-09-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a nitro group and a methylamino group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of methyl 2-(5-nitrothiophen-2-yl)propan-2-ylamine involves a series of carefully controlled reactions, including nucleophilic substitution and amine alkylation. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

One of the key features of this compound is its ability to undergo various chemical transformations, making it a valuable building block in organic synthesis. For example, the nitro group can be reduced to an amino group under specific conditions, opening up possibilities for further functionalization. Additionally, the thiophene ring can participate in conjugation, which may influence the electronic properties of the molecule and its reactivity in subsequent reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 2-(5-nitrothiophen-2-yl)propan-2-yli. Density functional theory (DFT) calculations have been employed to study the molecule's frontier molecular orbitals, which are critical for understanding its participation in chemical reactions. These studies have revealed that the molecule exhibits significant electron-withdrawing effects due to the nitro group, which can influence its interaction with other molecules.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery. Researchers are currently exploring its activity against key targets in cancer biology, such as protein kinases and histone deacetylases (HDACs). The results of these studies are expected to provide valuable information for optimizing its bioavailability and therapeutic efficacy.

The structural versatility of methyl 2-(5-nitrothiophen) also makes it an attractive candidate for materials science applications. For example, it has been investigated as a precursor for constructing advanced materials with tailored electronic properties. By incorporating this compound into polymer frameworks or as part of self-assembled monolayers, scientists aim to develop new materials with applications in electronics and sensing technologies.

In conclusion, methyl 2-(5-nitrothiophen)propan has emerged as a promising compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential biological activity make it a subject of ongoing research interest. As new findings continue to emerge from both experimental and computational studies, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.